Cas no 757222-07-4 (N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dichlorophenyl)acetamide)

• Product Name: N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dichlorophenyl)acetamide
• CAS No: 757222-07-4
• MF: C₁₂H₉Cl₃N₂OS
• MW: 335.636658430099
• CID: 3107285
• PubChem ID: 2081084
• Update Time: 2025-04-21

N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(chloromethyl)-1,3-thiazol-2-yl]-N-(3,4-dichlorophenyl)acetamide
• N-4-(chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dichlorophenyl)acetamide
• EN300-10275
• Z57000630
• AKOS005199137
• G36223
• 757222-07-4

• Inchi： 1S/C12H9Cl3N2OS/c1-7(18)17(12-16-8(5-13)6-19-12)9-2-3-10(14)11(15)4-9/h2-4,6H,5H2,1H3
• InChI Key： UFSPYRHPTKZYMI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C(C)=O)C1=NC(CCl)=CS1)Cl

Computed Properties

• Exact Mass: 333.950117Da
• Monoisotopic Mass: 333.950117Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų